molecular formula C19H40O2 B1263980 1-(2-Methoxyethoxy)hexadecane

1-(2-Methoxyethoxy)hexadecane

Cat. No. B1263980
M. Wt: 300.5 g/mol
InChI Key: IQXJCCZJOIKIAD-UHFFFAOYSA-N
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Description

Non-ionic surfactant of the polyethylene glycol family. It is used as a solubilizer and emulsifying agent in foods, cosmetics, and pharmaceuticals, often as an ointment base, and also as a research tool.

Scientific Research Applications

Synthesis and Biological Activity

In a related domain, hexa(methoxyethoxyethoxy)cyclotriphosphazene, a compound structurally similar to 1-(2-Methoxyethoxy)hexadecane, was synthesized and characterized for its biological activity. The synthesis involved a reaction with methoxyethoxyethanol, and the resultant compound demonstrated significant nematicidal activity, indicating its potential in biological and pharmaceutical applications (Bi Yun-mei, 2007).

Environmental Interaction and Protection

properties

Product Name

1-(2-Methoxyethoxy)hexadecane

Molecular Formula

C19H40O2

Molecular Weight

300.5 g/mol

IUPAC Name

1-(2-methoxyethoxy)hexadecane

InChI

InChI=1S/C19H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-19-18-20-2/h3-19H2,1-2H3

InChI Key

IQXJCCZJOIKIAD-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCOCCOC

synonyms

alpha-Hexadecyl-omega-Hydroxypoly(oxy-1,2-Ethanediyl)
Brij 52
Brij 56
Brij 58
Brij-58
Brij58
Cetomacrogol
Cetomacrogol 1000
n Hexadecane Polyoxyethylene Glycol Monether
n-Hexadecane Polyoxyethylene Glycol Monether
Polyethylene Glycol Cetyl Ether
Polyethylene Glycol Monohexadecyl Ethe

Origin of Product

United States

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